Cas no 293741-63-6 (6-(2-Chloro-propionyl)-4H-benzo1,4oxazin-3-one)

• Product Name: 6-(2-Chloro-propionyl)-4H-benzo1,4oxazin-3-one
• CAS No: 293741-63-6
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• MDL: MFCD08056131
• CID: 1067790
• PubChem ID: 6483749
• Update Time: 2025-06-08

6-(2-Chloro-propionyl)-4H-benzo1,4oxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(2-Chloro-propionyl)-4H-benzo[1,4]oxazin-3-one
• 6-(2-Chlorophenyl)benzimidazo[1,2-c]quinazoline
• 6-(2-chloro-phenyl)-benzo[4,5]imidazo[1,2-c]quinazoline
• 6-(2-Chlorophenyl)benzo[4,5]imidazo[1,2-c]-quinazoline
• 6-(2-chloropropanoyl)-2H-1,4-benzoxazin-3(4H)-one
• AC1LCGUK
• AC1Q3KBN
• AG-G-74761
• CBMicro_005464
• Oprea1_322148
• 6-(2-chloropropanoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
• 6-(2-Chloropropanoyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
• EN300-22486
• Z147642892
• AKOS016435326
• 6-(2-chloropropanoyl)-2,4-dihydro-1,4-benzoxazin-3-one
• AKOS000122897
• G40293
• J-017490
• 6-(2-chloropropanoyl)-4H-1,4-benzoxazin-3-one
• CS-0240102
• 293741-63-6
• 6-(2-Chloro-propionyl)-4H-benzo1,4oxazin-3-one

• MDL： MFCD08056131
• Inchi： 1S/C11H10ClNO3/c1-6(12)11(15)7-2-3-9-8(4-7)13-10(14)5-16-9/h2-4,6H,5H2,1H3,(H,13,14)
• InChI Key： PNVHGKHTYWDTJD-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC2=C(C=1)NC(CO2)=O)=O

Computed Properties

• Exact Mass: 239.0349209g/mol
• Monoisotopic Mass: 239.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4Ų

6-(2-Chloro-propionyl)-4H-benzo1,4oxazin-3-one Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 6-(2-Chloro-propionyl)-4H-benzo1,4oxazin-3-one

Introduction to 6-(2-Chloro-propionyl)-4H-benzo[1,4]oxazin-3-one (CAS No. 293741-63-6)

6-(2-Chloro-propionyl)-4H-benzo[1,4]oxazin-3-one, with the CAS number 293741-63-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities and potential therapeutic applications. The structure of 6-(2-Chloro-propionyl)-4H-benzo[1,4]oxazin-3-one features a benzoxazine core with a chloropropionyl substituent, which imparts unique chemical and biological properties.

The synthesis of 6-(2-Chloro-propionyl)-4H-benzo[1,4]oxazin-3-one typically involves multistep reactions, including the formation of the benzoxazine ring and the introduction of the chloropropionyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for both academic and industrial research. The compound's stability under various conditions and its solubility in common organic solvents make it a versatile candidate for further investigation.

In terms of its biological activity, 6-(2-Chloro-propionyl)-4H-benzo[1,4]oxazin-3-one has shown promising results in several areas. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various metabolic pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. This property makes it a valuable lead compound for the development of novel anticancer agents.

Beyond its anticancer potential, 6-(2-Chloro-propionyl)-4H-benzo[1,4]oxazin-3-one has also been investigated for its anti-inflammatory and analgesic properties. Preclinical studies have shown that it can effectively reduce inflammation and pain in animal models, suggesting its potential as a therapeutic agent for inflammatory diseases and chronic pain conditions. The mechanism of action appears to involve modulation of cytokine production and inhibition of pro-inflammatory pathways.

The pharmacokinetic profile of 6-(2-Chloro-propionyl)-4H-benzo[1,4]oxazin-3-one is another important aspect that has been studied extensively. Research has indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(2-Chloro-propionyl)-4H-benzo[1,4]oxazin-3-one in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical studies to further validate its potential as a new drug candidate.

In addition to its therapeutic applications, 6-(2-Chloro-propionyl)-4H-benzo[1,4]oxazin-3-one has also been explored for its use as a research tool in biochemical and cellular assays. Its ability to selectively target specific enzymes and pathways makes it a valuable probe for understanding complex biological processes. This utility extends to areas such as drug discovery, where it can be used to identify new targets and validate existing ones.

The environmental impact of 6-(2-Chloro-propionyl)-4H-benzo[1,4]oxazin-3-one is another important consideration. Studies have shown that it degrades readily under environmental conditions, minimizing the risk of long-term ecological effects. This characteristic is particularly important for compounds that may be used on a large scale in pharmaceutical or industrial applications.

In conclusion, 6-(2-Chloro-propionyl)-4H-benzo[1,4]oxazin-3-one (CAS No. 293741-63-6) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent and a research tool. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, highlighting its importance in the field.